Cas no 1333952-17-2 (N-(1-cyanopropyl)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,5-dimethyl-1H-pyrrole-3-carboxamide)

• Product Name: N-(1-cyanopropyl)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,5-dimethyl-1H-pyrrole-3-carboxamide
• CAS No: 1333952-17-2
• MF: C₁₉H₂₁N₃O₃
• MW: 339.388344526291
• CID: 6078530
• PubChem ID: 53616578
• Update Time: 2025-05-21

N-(1-cyanopropyl)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,5-dimethyl-1H-pyrrole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS034779628
• N-(1-cyanopropyl)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,5-dimethyl-1H-pyrrole-3-carboxamide
• N-(1-cyanopropyl)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,5-dimethylpyrrole-3-carboxamide
• 1333952-17-2
• Z991733194
• EN300-26689040

• Inchi： 1S/C19H21N3O3/c1-4-14(11-20)21-19(23)16-9-12(2)22(13(16)3)15-5-6-17-18(10-15)25-8-7-24-17/h5-6,9-10,14H,4,7-8H2,1-3H3,(H,21,23)
• InChI Key： OZDLBLJFYGRHDX-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)N1C(C)=CC(C(NC(C#N)CC)=O)=C1C

Computed Properties

• Exact Mass: 339.15829154g/mol
• Monoisotopic Mass: 339.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76.3Ų

Additional information on N-(1-cyanopropyl)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,5-dimethyl-1H-pyrrole-3-carboxamide

Introduction to N-(1-cyanopropyl)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,5-dimethyl-1H-pyrrole-3-carboxamide (CAS No. 1333952-17-2)

N-(1-cyanopropyl)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,5-dimethyl-1H-pyrrole-3-carboxamide, identified by its CAS number 1333952-17-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-(1-cyanopropyl)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,5-dimethyl-1H-pyrrole-3-carboxamide is characterized by its intricate arrangement of functional groups, which includes a cyanopropyl moiety, a dihydrobenzodioxin ring system, and a dimethylpyrrole carboxamide moiety. These structural features contribute to its unique chemical properties and biological interactions, making it a valuable candidate for further investigation.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 2,3-dihydro-1,4-benzodioxin scaffold, present in this compound, is known for its potential to interact with specific biological targets, including enzymes and receptors involved in neurotransmitter systems. This has led to its exploration as a component in the design of drugs targeting neurological disorders.

The cyanopropyl group in the molecule introduces a polar and potentially reactive site that can influence the compound's solubility and binding affinity. This feature makes it an attractive moiety for medicinal chemists seeking to optimize pharmacokinetic properties. Additionally, the presence of the dimethylpyrrole carboxamide moiety suggests potential interactions with biological targets such as proteins and nucleic acids, which are crucial for drug efficacy.

Recent studies have highlighted the importance of multifunctional compounds in addressing complex diseases. N-(1-cyanopropyl)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,5-dimethyl-1H-pyrrole-3-carboxamide exemplifies this trend by incorporating multiple pharmacophoric elements into a single molecular framework. Such design strategies are often employed to enhance binding affinity and reduce side effects by targeting multiple sites on biological receptors or enzymes.

The synthesis of N-(1-cyanopropyl)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,5-dimethyl-1H-pyrrole-3-carboxamide involves a series of carefully orchestrated chemical reactions that require precise control over reaction conditions and reagent selection. The introduction of the cyanopropyl group necessitates careful handling to avoid unwanted side reactions, while the installation of the dihydrobenzodioxin ring system requires expertise in heterocyclic chemistry. These synthetic challenges underscore the complexity of working with such advanced organic molecules.

In terms of biological activity, preliminary studies on N-(1-cyanopropyl)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,5-dimethyl-1H-pyrrole-3-carboxamide have shown promising results in vitro. The compound has demonstrated interactions with key targets relevant to neurological disorders, suggesting its potential as a lead compound for further development. However, further research is needed to fully elucidate its mechanism of action and assess its safety profile in vivo.

The development of new pharmaceuticals is a lengthy and meticulous process that involves extensive testing at multiple stages. N-(1-cyanopropyl)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,5-dimethyl-1H-pyrrole-3-carboxamide, with its unique structural features and demonstrated biological activity, represents an exciting avenue for future research. As our understanding of disease mechanisms continues to evolve，so does our ability to design more effective and targeted therapies.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like N-(N-(cyanopropyl)-dihydrobenzodioxin-methylpyrrolecarboxamide CAS No 1333952172)). By leveraging advanced algorithms and high-throughput screening techniques，researchers can rapidly evaluate the potential efficacy and toxicity of numerous compounds before moving on to more expensive and time-consuming experimental validation.

In conclusion，N-(N-(cyanopropyl)-dihydrobenzodioxin-methylpyrrolecarboxamide CAS No 1333952172)) stands as a testament to the ongoing innovation in pharmaceutical chemistry. Its complex structure，combined with its demonstrated biological activity，positions it as a compelling candidate for further exploration in drug development. As research continues，we can anticipate new insights into its potential applications，which may ultimately contribute to advancements in treating various diseases.